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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Dimethylaminophenol (CAS 99-

07-0), a versatile chemical intermediate with significant applications in various scientific and

industrial fields. This document consolidates key data on its chemical and physical properties,

spectroscopic profile, synthesis protocols, and toxicological information. Furthermore, it delves

into its biological mechanism of action, particularly its role in inducing oxidative stress, which is

of considerable interest to researchers in toxicology and drug development.

Chemical and Physical Properties
3-Dimethylaminophenol, also known as N,N-Dimethyl-3-aminophenol, is an aromatic organic

compound featuring both a hydroxyl and a dimethylamino functional group on a benzene ring.

These groups impart unique chemical reactivity and physical characteristics to the molecule. It

typically appears as an off-white to grey or brown crystalline powder.

Table 1: Physical and Chemical Properties of 3-Dimethylaminophenol
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Property Value Reference(s)

CAS Number 99-07-0 [1]

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [1]

Melting Point 82-84 °C [2]

Boiling Point 265-268 °C [2]

Flash Point 148 °C (closed cup) [1]

Density 1.0976 g/cm³ (estimate) [2]

pKa 10.06 (Predicted) [2]

LogP (Octanol/Water Partition

Coefficient)
1.56 [3]

Appearance
Off-white to grey to brown

solid/powder

Table 2: Solubility Profile of 3-Dimethylaminophenol

Solvent Solubility Reference(s)

Water Slightly soluble / Insoluble [2][4]

Ethanol Soluble [5]

Methanol Slightly soluble [2]

DMSO Slightly soluble [2]

Ether Soluble [5]

Benzene Soluble [5]

Acetone Soluble [5]

Alkali and Inorganic Acids Soluble [5]
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Spectroscopic Data
The structural features of 3-Dimethylaminophenol can be confirmed through various

spectroscopic techniques. While specific spectra are often proprietary, the expected

characteristics are well-documented.

Table 3: Spectroscopic Data for 3-Dimethylaminophenol

Technique Description Reference(s)

¹H NMR
Spectra available for structural

confirmation.
[6]

¹³C NMR Data available. [5]

IR Spectroscopy

Conforms to structure, with

characteristic peaks for O-H,

C-N, and aromatic C-H bonds.

[7]

Mass Spectrometry

Electron ionization mass

spectra are available for

molecular weight confirmation

and fragmentation analysis.

Synthesis of 3-Dimethylaminophenol
Several synthetic routes to 3-Dimethylaminophenol have been reported. A common

laboratory and industrial method involves the reaction of resorcinol with a dimethylamine

aqueous solution. This approach is often favored as it avoids the use of highly toxic reagents

like dimethyl sulfate, which is employed in older, traditional methods.

Experimental Protocol: Synthesis from Resorcinol
This protocol is based on a method that offers high product purity and utilizes readily available

starting materials.[2][4]

Materials:

Resorcinol
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Dimethylamine aqueous solution (e.g., 45% by mass)

Toluene

Industrial liquid sodium hydroxide (e.g., 35% by mass)

Sulfuric acid (e.g., 20% aqueous solution)

Hot water (70-80 °C)

Autoclave reactor

Standard laboratory glassware for extraction and distillation

Procedure:

Reaction: In a 2L autoclave, charge 354g of resorcinol and 420g of a 45% (by mass)

dimethylamine aqueous solution.[4]

Seal the autoclave and heat the mixture to 190°C. Maintain this temperature until the

reaction is complete, which can be monitored by pressure changes or analysis of aliquots.[4]

Work-up: Cool the reactor to 25°C. Transfer the reaction mixture to a suitable vessel (e.g., a

5L four-necked flask).[4]

Under stirring, slowly add 1100g of 35% industrial liquid sodium hydroxide. During the

addition, cool the mixture to maintain a temperature of 15°C.[4]

Extraction of By-products: Extract the mixture twice with 600ml of toluene to remove

impurities.[4]

Neutralization and Isolation: Adjust the pH of the remaining aqueous phase to 6-7 using a

20% dilute sulfuric acid solution. Allow the layers to separate and discard the aqueous layer.

[4]

Washing: Wash the resulting organic layer (the crude product) twice with 550ml of hot water

(70°C).[4]
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Purification: Purify the crude 3-(N,N-dimethylamino)phenol by vacuum distillation, collecting

the main fraction.[4]

Resorcinol
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Synthetic workflow for 3-Dimethylaminophenol.

Biological Activity and Mechanism of Action
Recent studies have highlighted the role of 3-Dimethylaminophenol, a metabolite of 3,5-

dimethylaniline, in inducing cellular toxicity. This toxicity is primarily mediated through the

generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent

apoptosis.

ROS Generation and Apoptotic Pathway
3-Dimethylaminophenol can undergo redox cycling with its oxidized form, 3,5-

dimethylquinoneimine. This process generates ROS, including hydrogen peroxide (H₂O₂) and

hydroxyl radicals (•OH). The production of these species within the cell, particularly in the

nuclear compartment, can lead to significant cellular damage. The sustained presence of ROS

acts as a principal driver of cytotoxicity. This oxidative stress can trigger the intrinsic apoptotic

pathway, mediated by the activation of caspase-3, ultimately leading to programmed cell death.
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ROS generation and apoptotic signaling by 3-Dimethylaminophenol.

Applications
3-Dimethylaminophenol is a crucial intermediate in several industrial processes:

Dye and Pigment Industry: It serves as a precursor in the synthesis of azo dyes and is used

in hair dye formulations.[5]
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Pharmaceuticals: It is an intermediate in the synthesis of various pharmaceutical

compounds, including neostigmine bromide.[2]

Photography: It functions as a developing agent, reducing silver ions to metallic silver to form

an image.[5]

Analytical Chemistry: Its ability to form complexes with metal ions makes it useful in

analytical reagents.

Toxicology and Safety
3-Dimethylaminophenol is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin, eye, and respiratory irritation.

Table 4: Toxicological Data

Parameter Value Species Reference(s)

Oral LD50 (4-isomer) 689 - 780 mg/kg Rat [5]

Inhalation LC50 Data not available - -

Note: A specific oral LD50 value for 3-Dimethylaminophenol was not found. The value

provided is for the related isomer, 4-dimethylaminophenol, and should be used for reference

with caution.

Handling and Storage
Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat. Avoid breathing dust and prevent contact with skin and eyes.

Storage: Store in a cool, dry, dark place in a tightly sealed container under an inert

atmosphere. The compound is sensitive to light and air.[2] It is incompatible with strong

oxidizing agents, acids, and bases.[2]

This technical guide is intended for informational purposes for research and development

professionals. All procedures should be carried out by trained personnel in a properly equipped
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laboratory, adhering to all applicable safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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